Cas no 1806948-07-1 (Ethyl 5-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate)

Ethyl 5-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure incorporates multiple halogen substituents, enhancing its reactivity and potential as an intermediate in the synthesis of bioactive compounds. The presence of chloro, difluoromethyl, and trifluoromethyl groups contributes to its electron-withdrawing properties, making it valuable for constructing complex molecules with improved metabolic stability and lipophilicity. This compound is particularly useful in the development of herbicides, fungicides, and pharmaceuticals due to its ability to modulate biological activity. Its ester functionality further allows for versatile derivatization, facilitating downstream chemical modifications.

Ethyl 5-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate structure

1806948-07-1 structure

Product name:Ethyl 5-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate

CAS No:1806948-07-1

MF:C₁₁H₉ClF₅NO₂

MW:317.639679670334

CID:4871459

Ethyl 5-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate
- Inchi： 1S/C11H9ClF5NO2/c1-2-20-7(19)3-5-6(12)4-18-9(10(13)14)8(5)11(15,16)17/h4,10H,2-3H2,1H3
- InChI Key： LBWMEAJNFARTKZ-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(F)F)C(C(F)(F)F)=C1CC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 339
XLogP3: 3.2
Topological Polar Surface Area: 39.2

Ethyl 5-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029047827-500mg	Ethyl 5-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate	1806948-07-1	97%	500mg	$1,678.90	2022-03-31
Alichem	A029047827-250mg	Ethyl 5-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate	1806948-07-1	97%	250mg	$988.80	2022-03-31
Alichem	A029047827-1g	Ethyl 5-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate	1806948-07-1	97%	1g	$3,009.80	2022-03-31

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Additional information on Ethyl 5-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate

Ethyl 5-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806948-07-1): A Comprehensive Overview

Ethyl 5-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806948-07-1) is a highly specialized compound with significant applications in the fields of medicinal chemistry and agrochemicals. This compound, characterized by its unique 5-chloro, 2-(difluoromethyl), and 3-(trifluoromethyl) substitutions on a pyridine ring, has garnered considerable attention due to its potential in developing novel pharmaceuticals and pesticides.

The pyridine core of this compound is a well-known heterocyclic aromatic structure that imparts several desirable properties, including high stability and reactivity. The presence of the chloro, difluoromethyl, and trifluoromethyl groups significantly enhances the compound's biological activity and selectivity. These substituents not only influence the compound's electronic properties but also play a crucial role in its interactions with biological targets.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The difluoromethyl and trifluoromethyl groups, in particular, have been shown to improve the metabolic stability and pharmacokinetic properties of drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that these fluorinated substituents can enhance the binding affinity of compounds to their target receptors, thereby increasing their therapeutic efficacy.

In the context of agrochemicals, Ethyl 5-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate has shown promising results as a potential herbicide. The compound's ability to selectively target specific weed species while minimizing harm to crops makes it an attractive candidate for agricultural applications. Research conducted by the Agricultural Research Service (ARS) has indicated that this compound exhibits high efficacy against a wide range of weeds, including those resistant to traditional herbicides.

The synthesis of Ethyl 5-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. A typical synthetic route involves the sequential introduction of the chloro, difluoromethyl, and trifluoromethyl groups onto the pyridine ring, followed by esterification to form the final product. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both research and industrial settings.

The safety profile of Ethyl 5-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate has been extensively evaluated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any chemical compound, appropriate handling and storage practices are essential to ensure safety in both laboratory and industrial environments.

In conclusion, Ethyl 5-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806948-07-1) represents a significant advancement in the field of medicinal chemistry and agrochemicals. Its unique structural features and favorable biological properties make it a valuable tool for researchers and developers working on next-generation pharmaceuticals and pesticides. As ongoing research continues to uncover new applications for this compound, its importance in these fields is likely to grow even further.